5-(3-Thienyl)oxazolidine-2,4-dione

• CAS RN: 82069-43-0
• Molecular Formula: C7H5NO3S
• Molecular Weight: 183.19 g/mol
• IUPAC Name: 5-thiophen-3-yl-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C7H5NO3S/c9-6-5(11-7(10)8-6)4-1-2-12-3-4/h1-3,5H,(H,8,9,10)
• InChI Key: YNPAMTVSUKRXBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2C(=O)NC(=O)O2

Description

5-(3-Thienyl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C7H5NO3S and its molecular weight is 183.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Hydroxy-5-(3-thienyl)-2,4,6(1H,3H,5H)pyrimidinetrione (1.16 g., 5.1 mmoles) was dissolved in 1 N sodium hydroxide (11 ml., 11 mmoles) and allowed to stand at room temperature for 15 minutes. The solution was acidified with acetic acid, and product allowed to crystallize over 35 minutes. Filtration gave 5-(3-thienyl)oxazolidine-2,4-dione (480 mg., 51%; m.p. 133°-135° C.). An additional crop of product was obtained by extracting the mother liquor with ethyl acetate. The extract was back washed with water, and evaporated to dryness (80 mg., contaminated with starting material).